Facile approach to the synthesis of 3D platinum nanoflowers and their electrochemical characteristics

New Journal of Chemistry Pub Date: 2009-03-06 DOI: 10.1039/B901534P

Abstract

Three-dimensional (3D) platinum nanoflowers have been successfully synthesized by potentiostatic pulse plating method on a silicon substrate, and electrochemical study shows that the nanostructured Pt catalyst has an excellent electrocatalytic activity toward methanol and CO oxidation due to preferential (100) and (110) surface orientations on the Pt nanoflowers.

Graphical abstract: Facile approach to the synthesis of 3D platinum nanoflowers and their electrochemical characteristics
Facile approach to the synthesis of 3D platinum nanoflowers and their electrochemical characteristics
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